Cas no 245762-27-0 (3-(5-fluoro-1H-indol-3-yl)propan-1-amine)

• Product Name: 3-(5-fluoro-1H-indol-3-yl)propan-1-amine
• CAS No: 245762-27-0
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• MDL: MFCD04966926
• CID: 245985
• PubChem ID: 3957066
• Update Time: 2025-11-02

3-(5-fluoro-1H-indol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanamine,5-fluoro-
• 3-(5-fluoro-1H-indol-3-yl)propan-1-amine
• 3-(5-FLUORO-1H-INDOL-3-YL)PROPYLAMINE
• 1H-Indole-3-propanamine,5-fluoro
• 3-(3-aminopropyl)-5-fluoro-[1H]-indole
• 3-(5-fluoro-3-indolyl)propylamine
• 1H-Indole-3-propanamine, 5-fluoro-
• Oprea1_176034
• JBFFCANWDYAYFN-UHFFFAOYSA-N
• BDBM50332582
• 3-(5-fluoro-1H-indol-3-yl)-propylamine
• Z2004547582
• 245762-27-0
• 3-(5-Fluoro-3-indolyl)-1-propanamine
• MFCD04966926
• AKOS001476083
• SY173154
• AS-61632
• 3-(5-luoro-1H-ndol-3-l)ropylamine
• EN300-199743
• SCHEMBL3702815
• FT-0691920
• CHEMBL1630733
• DTXSID30398225
• A12332

• MDL： MFCD04966926
• Inchi： 1S/C11H13FN2/c12-9-3-4-11-10(6-9)8(7-14-11)2-1-5-13/h3-4,6-7,14H,1-2,5,13H2
• InChI Key： JBFFCANWDYAYFN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CCCN

Computed Properties

• Exact Mass: 192.10600
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.8

Experimental Properties

• PSA: 41.81000
• LogP: 2.89860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 3-(5-fluoro-1H-indol-3-yl)propan-1-amine

Comprehensive Overview of 3-(5-fluoro-1H-indol-3-yl)propan-1-amine (CAS No. 245762-27-0): Properties, Applications, and Market Insights

3-(5-fluoro-1H-indol-3-yl)propan-1-amine (CAS No. 245762-27-0) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the class of indole amines, which are known for their diverse biological activities. The presence of a fluoro substituent at the 5-position of the indole ring enhances its potential for interactions with biological targets, making it a valuable scaffold in drug discovery.

The molecular formula of 3-(5-fluoro-1H-indol-3-yl)propan-1-amine is C11H13FN2, with a molecular weight of 192.23 g/mol. Its structure consists of an indole core substituted with a fluorine atom and a propylamine side chain. This combination of functional groups contributes to its physicochemical properties, including solubility, stability, and reactivity. Researchers are particularly interested in its potential as a neurotransmitter analog or enzyme modulator, given the structural resemblance to naturally occurring indoleamines like serotonin.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their applications in central nervous system (CNS) drug development. The 5-fluoro substitution in 3-(5-fluoro-1H-indol-3-yl)propan-1-amine is particularly noteworthy, as fluorine atoms are known to improve metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly explored for their therapeutic potential.

The synthesis of 3-(5-fluoro-1H-indol-3-yl)propan-1-amine typically involves multi-step organic reactions, starting from commercially available 5-fluoroindole precursors. Key steps may include Friedel-Crafts alkylation, reductive amination, or protecting group strategies to achieve high purity and yield. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthetic routes for such compounds, addressing growing environmental concerns in the pharmaceutical industry.

From an analytical perspective, 3-(5-fluoro-1H-indol-3-yl)propan-1-amine can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are crucial for quality control in research and development settings, ensuring the compound meets the required specifications for further studies. The growing integration of artificial intelligence in chemical analysis has also streamlined the characterization process for such specialized molecules.

The potential applications of 3-(5-fluoro-1H-indol-3-yl)propan-1-amine extend beyond pharmaceuticals. In material science, fluorinated indole derivatives have shown promise as organic semiconductors or fluorescent probes. The compound's unique electronic properties, stemming from the interplay between the indole π-system and the electron-withdrawing fluorine, make it an interesting candidate for optoelectronic applications. This versatility aligns with the increasing demand for multifunctional organic materials in advanced technologies.

Market analysis indicates steady growth in the segment of specialty fluorine chemicals, with 3-(5-fluoro-1H-indol-3-yl)propan-1-amine representing a niche but important product. The compound's limited commercial availability has spurred interest among custom synthesis providers, particularly those specializing in heterocyclic building blocks. Pricing trends reflect the compound's research-grade purity requirements and the complexity of its synthesis, with current offerings typically targeting the pharmaceutical research and academic research sectors.

From a regulatory standpoint, 3-(5-fluoro-1H-indol-3-yl)propan-1-amine is not currently classified as a controlled substance in major markets. However, researchers working with this compound should adhere to standard laboratory safety protocols for handling amine-containing compounds. The increasing focus on laboratory safety standards and chemical compliance has made proper documentation and risk assessment essential for all novel research compounds.

Future research directions for 3-(5-fluoro-1H-indol-3-yl)propan-1-amine may explore its potential in targeted drug delivery systems or as a molecular scaffold for combinatorial chemistry. The compound's structural features make it amenable to various chemical modifications, allowing for the generation of diverse analogs with potentially improved properties. This approach aligns with current trends in fragment-based drug discovery and structure-activity relationship studies.

In conclusion, 3-(5-fluoro-1H-indol-3-yl)propan-1-amine (CAS No. 245762-27-0) represents an important fluorinated indole derivative with significant potential in multiple research areas. Its unique combination of structural features, synthetic accessibility, and biological relevance positions it as a valuable compound for advancing both pharmaceutical and materials science applications. As research continues to uncover new properties and applications for this molecule, its importance in specialized chemical markets is likely to grow.